Cas no 2229439-64-7 (methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate)
methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate
- methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate
- 2229439-64-7
- EN300-1737057
-
- Inchi: 1S/C13H20N2O2/c1-15-9-11(8-12(15)13(16)17-2)7-10-3-5-14-6-4-10/h8-10,14H,3-7H2,1-2H3
- InChI Key: JHMNYBCOAITRED-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(=CN1C)CC1CCNCC1)=O
Computed Properties
- Exact Mass: 236.152477885g/mol
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 43.3Ų
methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737057-0.05g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1737057-0.1g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1737057-0.25g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1737057-0.5g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1737057-1.0g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1737057-2.5g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1737057-5.0g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1737057-10.0g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1737057-1g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1737057-5g |
methyl 1-methyl-4-[(piperidin-4-yl)methyl]-1H-pyrrole-2-carboxylate |
2229439-64-7 | 5g |
$4349.0 | 2023-09-20 |
methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate
Methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate (CAS No. 2229439-64-7): A Comprehensive Overview
Methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2229439-64-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrrole derivatives class, which has been extensively studied due to its diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a methyl group at the 1-position and a piperidine moiety at the 4-position, contribute to its distinctive chemical properties and biological interactions.
The synthesis of methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate involves a series of well-defined chemical transformations that highlight the importance of precision and expertise in organic synthesis. The process typically begins with the preparation of the pyrrole core, followed by functionalization at the 1-position and the introduction of the piperidine group. These steps require careful control of reaction conditions to ensure high yield and purity, underscoring the compound's significance in industrial and academic research settings.
Recent advancements in computational chemistry have enabled more efficient and accurate predictions of the biological activity of methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate. Molecular docking studies have revealed potential interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These findings have spurred further investigation into the compound's pharmacological properties, particularly its potential as an inhibitor or modulator of therapeutic relevance.
The compound's structural similarity to known bioactive molecules has also been a focal point of research. By comparing its structure with established drugs, researchers have identified key pharmacophores that contribute to its biological activity. This comparative analysis has not only provided insights into the mechanism of action but also guided the design of novel derivatives with enhanced efficacy and reduced side effects. The versatility of methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate as a scaffold for drug discovery is evident from these studies.
In vitro studies have demonstrated promising results regarding the antimicrobial and anti-inflammatory properties of methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate. These properties make it a candidate for further development into therapeutic agents targeting infections and inflammatory diseases. Additionally, preliminary in vivo studies suggest that this compound exhibits good bioavailability and minimal toxicity, further supporting its potential as a lead compound for drug development.
The role of piperidine moieties in enhancing pharmacological activity is well-documented, and their presence in methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate contributes significantly to its biological profile. Piperidine derivatives are known for their ability to interact with biological targets in a manner that enhances binding affinity and selectivity. This feature has been exploited in various drug classes, including antiviral, antipsychotic, and anti-inflammatory agents.
The synthesis and characterization of methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate also highlight the importance of advanced analytical techniques in modern pharmaceutical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into its molecular structure, which are crucial for understanding its biological activity.
The potential applications of methyl 1-methyl-4-(piperidin-4-yll)methy-lmehypurrolle_2-caboxyla te extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science, particularly in the development of novel polymers and coatings with enhanced durability and functionality. The compound's ability to form stable complexes with other molecules also opens up possibilities for use in catalysis and industrial processes.
Ongoing research continues to explore new synthetic routes and applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative uses for methyl 1-methyI_4-(pi peridi ne_4-yll)methyllmehypurrolle_2-caboxyla te, further solidifying its importance in both research and industry. As our understanding of its properties grows, so too does its potential to contribute to advancements in medicine and materials science.
2229439-64-7 (methyl 1-methyl-4-(piperidin-4-yl)methyl-1H-pyrrole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)